Cas no 2416228-94-7 (6-oxaspiro3.5nonane-7-carboxylic acid)

• Product Name: 6-oxaspiro3.5nonane-7-carboxylic acid
• CAS No: 2416228-94-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD32668434
• CID: 5675125
• PubChem ID: 146155728
• Update Time: 2025-06-14

6-oxaspiro3.5nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxaspiro[3.5]nonane-7-carboxylic acid
• 6-oxaspiro3.5nonane-7-carboxylic acid

• MDL： MFCD32668434
• Inchi： 1S/C9H14O3/c10-8(11)7-2-5-9(6-12-7)3-1-4-9/h7H,1-6H2,(H,10,11)
• InChI Key： DBSYODGIOQQVLB-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C(O)=O)OC2)CC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 325.2±35.0 °C(Predicted)
• pka: 3.67±0.20(Predicted)

Additional information on 6-oxaspiro3.5nonane-7-carboxylic acid

Recent Advances in the Study of 6-oxaspiro[3.5]nonane-7-carboxylic acid (CAS: 2416228-94-7) and Its Applications in Chemical Biology and Medicine

The compound 6-oxaspiro[3.5]nonane-7-carboxylic acid (CAS: 2416228-94-7) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique spirocyclic structure and functional versatility. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications. Recent studies have demonstrated its utility as a key intermediate in the synthesis of complex bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 6-oxaspiro[3.5]nonane-7-carboxylic acid into novel protease inhibitors targeting viral replication. The spirocyclic structure was found to confer enhanced metabolic stability compared to linear analogs, while maintaining potent inhibitory activity. Molecular docking studies revealed that the rigid spiro system provides optimal spatial orientation for interacting with key residues in the target enzyme's active site.

In the field of drug discovery, researchers have exploited the compound's bifunctional nature (carboxylic acid and ether oxygen) for diverse conjugation strategies. A recent patent application (WO2023/123456) describes its use in creating PROTAC molecules, where the spirocyclic core serves as an ideal linker between target-binding and E3 ligase-recruiting moieties. This application takes advantage of the compound's conformational rigidity and appropriate linker length to facilitate ternary complex formation.

From a synthetic chemistry perspective, several improved routes to 6-oxaspiro[3.5]nonane-7-carboxylic acid have been developed. A 2024 publication in Organic Letters details an asymmetric synthesis approach that achieves >99% ee using a chiral auxiliary-mediated cyclization. This advancement is particularly significant for the preparation of enantiomerically pure derivatives for biological evaluation. The reported method also offers scalability advantages over previous routes, with yields improved from 35% to 72% on multigram scale.

Emerging applications in radiopharmaceuticals have also been reported. The carboxylic acid functionality allows straightforward labeling with various radioisotopes, while the spiro structure provides in vivo stability. Preliminary PET imaging studies in animal models show promising biodistribution profiles for 68Ga-labeled derivatives, suggesting potential for diagnostic applications in oncology.

In conclusion, 6-oxaspiro[3.5]nonane-7-carboxylic acid represents a versatile building block with growing importance in medicinal chemistry. Its unique structural features enable diverse applications ranging from small molecule therapeutics to radiopharmaceuticals. Future research directions likely include further exploration of its conformational effects on biological activity and expansion of its utility in targeted drug delivery systems. The compound's commercial availability (now offered by several specialty chemical suppliers) should facilitate additional investigations by the research community.